molecular formula C13H7ClO3 B15373046 9H-Xanthen-9-one, 7-chloro-1-hydroxy- CAS No. 127731-62-8

9H-Xanthen-9-one, 7-chloro-1-hydroxy-

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CAS No.: 127731-62-8
M. Wt: 246.64 g/mol
InChI Key: RRLXMWSMRMNKQH-UHFFFAOYSA-N
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Description

9H-Xanthen-9-one, 7-chloro-1-hydroxy- is a substituted xanthone derivative characterized by a tricyclic aromatic scaffold. Xanthones are naturally occurring oxygenated heterocycles with a 9H-xanthen-9-one core, widely studied for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and enzyme inhibitory properties. The compound features a hydroxyl group at position 1 and a chlorine atom at position 7, which significantly influence its physicochemical and biological behavior.

Properties

CAS No.

127731-62-8

Molecular Formula

C13H7ClO3

Molecular Weight

246.64 g/mol

IUPAC Name

7-chloro-1-hydroxyxanthen-9-one

InChI

InChI=1S/C13H7ClO3/c14-7-4-5-10-8(6-7)13(16)12-9(15)2-1-3-11(12)17-10/h1-6,15H

InChI Key

RRLXMWSMRMNKQH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)Cl)O

Origin of Product

United States

Comparison with Similar Compounds

Key Properties:

  • Molecular Formula : C₁₃H₇ClO₃ (derived from the parent 1-hydroxy-9H-xanthen-9-one, C₁₃H₈O₃, with substitution of H by Cl at position 7).
  • Molecular Weight : ~246.65 g/mol (calculated from parent compound, 212.2008 g/mol, + Cl atomic mass).
  • Functional Groups : Hydroxyl (-OH, position 1), chloro (-Cl, position 7), and ketone (position 9).

Comparison with Similar Xanthone Derivatives

Structural and Physicochemical Comparisons

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) logP (Calculated) Key Properties
7-Chloro-1-hydroxy-9H-xanthen-9-one Cl (C7), OH (C1) C₁₃H₇ClO₃ ~246.65 ~3.1* Moderate lipophilicity, polar hydroxyl group
1-Hydroxy-9H-xanthen-9-one OH (C1) C₁₃H₈O₃ 212.20 2.65 Lower lipophilicity, base for derivatives
2,4,5-Trihydroxy-1-methoxy OH (C2, C4, C5), OCH₃ (C1) C₁₄H₁₀O₆ 274.23 ~1.8 High polarity due to multiple hydroxyls
1-Hydroxy-2,3,4,5-tetramethoxy OH (C1), OCH₃ (C2, C3, C4, C5) C₁₇H₁₆O₇ 332.30 ~2.9 High lipophilicity, methoxy dominance
7-Methoxy-1-chloro-4-nitro Cl (C7), OCH₃ (C1), NO₂ (C4) C₁₄H₈ClNO₅ 305.67 ~2.5 Electron-withdrawing nitro group
2,7-Dichloro-1,3-dihydroxy-6-methoxy-8-methyl Cl (C2, C7), OH (C1, C3), OCH₃ (C6), CH₃ (C8) C₁₅H₁₀Cl₂O₅ 341.14 ~3.5 Steric hindrance, multiple substituents

*Estimated using Crippen’s method and substituent contributions.

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